N'-(1-cyclohexylethylidene)-2-hydroxy-3-methylbenzohydrazide

• IUPAC Name: N-[(E)-1-cyclohexylethylideneamino]-2-hydroxy-3-methylbenzamide
• InChI: InChI=1S/C16H22N2O2/c1-11-7-6-10-14(15(11)19)16(20)18-17-12(2)13-8-4-3-5-9-13/h6-7,10,13,19H,3-5,8-9H2,1-2H3,(H,18,20)/b17-12+
• InChI Key: SOOHZLVEIDFJGP-SFQUDFHCSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NN=C(C)C2CCCCC2)O
• Isomeric SMILES: CC1=C(C(=CC=C1)C(=O)N/N=C(\C)/C2CCCCC2)O
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

N-(1-cyclohexylethylidene)-2-hydroxy-3-methylbenzohydrazide, also known as CHEMBL195657, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of hydrazide derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N'-(1-cyclohexylethylidene)-2-hydroxy-3-methylbenzohydrazide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in the regulation of cell growth and inflammation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N'-(1-cyclohexylethylidene)-2-hydroxy-3-methylbenzohydrazide has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. It has also been shown to have antioxidant properties, which may contribute to its anti-tumor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(1-cyclohexylethylidene)-2-hydroxy-3-methylbenzohydrazide is its broad spectrum of activity against various diseases. It has also shown good bioavailability and pharmacokinetic properties, making it a promising candidate for further development. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research and development of N'-(1-cyclohexylethylidene)-2-hydroxy-3-methylbenzohydrazide. These include further studies to elucidate its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, the development of new analogs with improved activity and selectivity is also an area of interest.

Scientific Research Applications

N'-(1-cyclohexylethylidene)-2-hydroxy-3-methylbenzohydrazide has been extensively studied for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation. It has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. It also possesses anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis.